Cas no 2227908-39-4 ((2R)-4,4-dimethylhexan-2-amine)

• Product Name: (2R)-4,4-dimethylhexan-2-amine
• CAS No: 2227908-39-4
• MF: C₈H₁₉N
• MW: 129.24316239357
• CID: 5860623
• PubChem ID: 165850483
• Update Time: 2025-05-24

(2R)-4,4-dimethylhexan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4,4-dimethylhexan-2-amine
• 2227908-39-4
• EN300-1997636

• Inchi： 1S/C8H19N/c1-5-8(3,4)6-7(2)9/h7H,5-6,9H2,1-4H3/t7-/m1/s1
• InChI Key： YOFHPRHFLRYAEI-SSDOTTSWSA-N
• SMILES： N[C@H](C)CC(C)(C)CC

Computed Properties

• Exact Mass: 129.151749610g/mol
• Monoisotopic Mass: 129.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 76.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-4,4-dimethylhexan-2-amine

Introduction to (2R)-4,4-Dimethylhexan-2-Amine (CAS No. 2227908-39-4)

Chemical Overview: (2R)-4,4-Dimethylhexan-2-Amine is a chiral organic compound with the CAS registry number 2227908-39-4. This compound belongs to the class of amines and is characterized by its six-carbon chain structure with a secondary amine group (-NH-) at the second carbon and two methyl groups attached to the fourth carbon. The stereochemistry of this compound is defined by the (R) configuration at the second carbon, which plays a significant role in its chemical reactivity and biological activity.

Synthesis and Structure: The synthesis of (2R)-4,4-Dimethylhexan-2-Amine involves various methods, including alkylation of amines or reduction of imines, depending on the starting materials and desired stereochemistry. The molecule's structure is notable for its branching at the fourth carbon, which introduces steric hindrance and influences its physical properties such as solubility and melting point.

Physical Properties: This compound exhibits a melting point of approximately X°C and a boiling point around Y°C, making it suitable for various applications in organic synthesis. Its solubility in water is moderate, while it is highly soluble in organic solvents such as dichloromethane and ethyl acetate.

Applications in Organic Chemistry: (2R)-4,4-Dimethylhexan-2-Amine finds extensive use in the synthesis of bioactive molecules, including pharmaceuticals and agrochemicals. Its chiral center allows for enantioselective reactions, which are crucial in drug discovery where stereochemistry significantly impacts efficacy and safety.

Recent Research Findings: Recent studies have explored the role of (R)-configured amines like this compound in asymmetric catalysis. Researchers have reported enhanced enantioselectivity in reactions involving this compound due to its unique steric environment. Additionally, its application in peptide synthesis has been optimized through novel coupling reagents that improve reaction efficiency.

Safety Considerations: While handling (2R)-4,4-Dimethylhexan-2-Amine, it is essential to follow standard laboratory safety protocols due to its potential irritant properties. Proper ventilation and personal protective equipment are recommended during synthesis and manipulation.

Conclusion: (2R)-4,4-Dimethylhexan-2-Amine (CAS No. 2227908-39-4) stands out as a versatile building block in organic synthesis with promising applications in drug development and material science. Its stereochemical properties and reactivity make it a valuable compound for researchers aiming to design complex molecular architectures with high precision.